Cas no 1105224-93-8 (2-({5-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: 2-({5-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 1105224-93-8
• MF: C₁₉H₁₉N₅O₂S₂
• MW: 413.51646065712
• CID: 5957559
• PubChem ID: 30865008
• Update Time: 2025-10-30

2-({5-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• AKOS024511650
• VU0645689-1
• 2-[[5-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• 2-({5-[4-(naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• F5520-0096
• 1105224-93-8
• 2-((5-(4-(1-naphthoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• Inchi： 1S/C19H19N5O2S2/c20-16(25)12-27-19-22-21-18(28-19)24-10-8-23(9-11-24)17(26)15-7-3-5-13-4-1-2-6-14(13)15/h1-7H,8-12H2,(H2,20,25)
• InChI Key： GQMPEBYLQUSZJB-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(C2=CC=CC3C=CC=CC2=3)=O)CC1)SCC(N)=O

Computed Properties

• Exact Mass: 413.09801721g/mol
• Monoisotopic Mass: 413.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 146Ų

Additional information on 2-({5-4-(naphthalene-1-carbonyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Introduction to 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 1105224-93-8)

2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS No. 1105224-93-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene moiety, a piperazine ring, and a thiadiazole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The naphthalene moiety is a common aromatic compound known for its ability to enhance the lipophilicity and bioavailability of drug molecules. In the context of 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, the naphthalene group plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have shown that naphthalene derivatives can exhibit potent anti-inflammatory and anticancer properties, making them valuable candidates for drug development.

The piperazine ring is another key structural element in this compound. Piperazine is a versatile heterocyclic amine that is widely used in the design of pharmaceuticals due to its ability to form hydrogen bonds and improve solubility. In 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, the piperazine ring enhances the compound's binding affinity to specific receptors and enzymes, thereby potentiating its biological effects.

The thiadiazole scaffold is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and antiviral properties. The presence of a thiadiazole ring in 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide contributes to its potential as a lead compound for the development of novel therapeutic agents.

The sulfanyl group (thioether) in this compound adds another layer of complexity and functionality. Sulfanyl groups are known to participate in various biological processes, including redox reactions and protein modifications. In the context of 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide, the sulfanyl group may play a role in modulating the compound's pharmacokinetic properties and enhancing its stability in biological systems.

Recent research has focused on the potential therapeutic applications of 2-({5-[4-(Naphthalene-1-carbonyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-{[5-(4-naphthoylpiperazin)-1,3,4-thiadiazolyl]thio}acetamide demonstrated potent cytotoxic effects on human breast cancer cells (MCF7) and prostate cancer cells (PC3). The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

In addition to its anticancer properties, 2-{[5-(4-naphthoylpiperazin)-1,3,4-thiadiazolyl]thio}acetamide has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory effects were attributed to the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways.

The pharmacokinetic profile of 2-{[5-(4-naphthoylpiperazin)-1,3,4-thiadiazolyl]thio}acetamide has been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and plasma stability. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

In conclusion, 2-{[5-(4-naphthoylpiperazin)-1,3,4-thiadiazolyl]thio}acetamide (CAS No. 1105224-93-8) represents a promising lead compound for the development of novel therapeutic agents with diverse biological activities. Its unique structural features and multifaceted biological effects make it an attractive target for further investigation in both academic and industrial settings. Ongoing research continues to explore its potential applications in cancer therapy and inflammatory diseases.